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Compound of Interest

Compound Name: Ethyl 8-quinolinecarboxylate

Cat. No.: B1329917

For Researchers, Scientists, and Drug Development Professionals

Ethyl 8-quinolinecarboxylate, a quinoline derivative, holds potential in various research and
development applications. As with any chemical compound, a thorough understanding of its
safety profile is paramount for ensuring safe handling and experimental conduct. This technical
guide provides a comprehensive review of the available material safety data for Ethyl 8-
quinolinecarboxylate and its closely related parent compound, 8-Quinolinecarboxylic acid.
Due to the limited availability of a dedicated Material Safety Data Sheet (MSDS) for Ethyl 8-
quinolinecarboxylate, this guide leverages data from its parent acid to infer potential hazards,
handling procedures, and safety precautions.

Physicochemical Properties

Understanding the fundamental physical and chemical properties of a substance is the first
step in a robust safety assessment. The following table summarizes the available data for
Ethyl 8-quinolinecarboxylate.
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Property Value Reference
Molecular Formula C12H11NO2 [1]
Molecular Weight 201.22 g/mol [1]
Boiling Point 328.3 £ 15.0 °C at 760 mmHg [1]
Density 1.2+0.1 g/cm3 [1]

Hazard Identification and Classification

A comprehensive hazard assessment for Ethyl 8-quinolinecarboxylate is not readily
available. However, the safety data for its parent compound, 8-Quinolinecarboxylic acid,
provides critical insights into the potential risks. The Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals provides a standardized framework for
communicating hazard information.

Based on the data for 8-Quinolinecarboxylic acid, the following GHS classifications are
pertinent.[2][3][4] It is reasonable to anticipate that Ethyl 8-quinolinecarboxylate may exhibit
a similar hazard profile.

Hazard Class Hazard Category GHS Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

L H319: Causes serious eye
Eye Irritation 2A S
irritation

Specific Target Organ Toxicity - )
) ] H335: May cause respiratory
Single Exposure (Respiratory 3 S
o irritation
Tract Irritation)

The following diagram illustrates the GHS pictograms and signal word associated with these
classifications.

GHS Hazard Communication for Analogue

Toxicological Data Summary
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Detailed toxicological studies specifically on Ethyl 8-quinolinecarboxylate are not publicly
available. The hazard statements for the parent acid, 8-Quinolinecarboxylic acid, are based on
toxicological assessments that indicate the potential for irritation to the skin, eyes, and
respiratory system.[2][3][4] Researchers should handle this compound with the assumption that
it may be toxic if ingested, inhaled, or absorbed through the skin.

Experimental Protocols for Safe Handling

Given the potential hazards, a stringent set of experimental protocols should be followed to
minimize exposure and ensure a safe working environment.

Engineering Controls:
o Work in a well-ventilated area, preferably within a chemical fume hood.[4]
o Ensure safety showers and eyewash stations are readily accessible.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[4]
» Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

» Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For larger
quantities or in case of potential splashing, consider additional protective clothing.[4]

e Respiratory Protection: If working with fine powders or aerosols, or if ventilation is
inadequate, a NIOSH-approved respirator with an appropriate cartridge is recommended.[4]

Handling and Storage:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust or vapors.

Wash hands thoroughly after handling.

Store in a tightly closed container in a cool, dry, and well-ventilated place.
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» Keep away from incompatible materials such as strong oxidizing agents.

The following workflow diagram outlines the key steps for the safe handling of Ethyl 8-
quinolinecarboxylate in a laboratory setting.
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Receipt of Chemical

Verify Container Integrity
and Label

Store in a Cool, Dry,
Well-Ventilated Area

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)
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a Fume Hood

Conduct Experiment in a
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Decontaminate Glassware
and Work Surfaces

Dispose of Waste in
Designated Hazardous
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End of Process

Click to download full resolution via product page

Safe Handling Workflow
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First Aid Measures

In the event of exposure, the following first aid measures, based on the parent acid, should be
taken immediately:

¢ Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[4]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists.[4]

¢ Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[4]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Spillage and Disposal
Accidental Release Measures:

o Evacuate personnel from the area.

» Wear appropriate PPE.

¢ Avoid generating dust.

o Carefully sweep up the spilled material and place it in a designated, labeled container for
disposal.

o Clean the spill area with a suitable decontaminating agent.
Disposal Considerations:
» Dispose of waste material in accordance with local, state, and federal regulations.

e Do not allow the material to enter drains or waterways.
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Disclaimer: This document is intended as a technical guide and is based on the best available
information for Ethyl 8-quinolinecarboxylate and its parent compound. It is not a substitute for
a formal MSDS. All laboratory personnel should be thoroughly trained in safe handling
procedures and have access to the most current safety information before working with this or
any other chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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